5-Thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one

• IUPAC Name: 5-sulfanylidene-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C3H3N3OS/c7-3-5-2(8)1-4-6-3/h1H,(H2,5,6,7,8)
• InChI Key: NAONSCLFUDKBCA-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=O)NC1=S
• Molecular Formula: C3H3N3OS
• DSSTOX Substance ID: DTXSID90362861
• Molecular Weight: 129.14 g/mol
• CAS No.: 1627-37-8

Description

5-Thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one is a useful research compound. Its molecular formula is C3H3N3OS and its molecular weight is 129.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 38622. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Microwave Synthesis and Structural Analysis

5-Thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one has been utilized in solvent-free microwave synthesis processes. In a study, its reactions with various aldehydes under microwave irradiation resulted in the formation of corresponding imines, which were characterized using spectroscopic data and X-ray diffraction studies (Tabatabaee et al., 2007).

Photovoltaic Device Application

This compound has been investigated for its application in photovoltaic devices. Chemical transformation led to the production of a novel compound, which was analyzed through DFT calculations and scanning electron microscopy. This research showed the potential use of this compound in solar cell technologies (Halim et al., 2018).

Regioselective Synthesis and Kinetic Study

Research has been conducted on the regioselective synthesis of 1,2,4‐triazin‐5‐one derivatives through gas‐phase pyrolysis. The kinetic results and product analysis supported a specific reaction pathway, highlighting its synthetic utility in the formation of biologically active triazines (Al-Etaibi et al., 2004).

Antibacterial Activity

A series of N-benzoyl-N'-triazine thiourea derivatives were synthesized using this compound. These derivatives demonstrated antibacterial activity against various bacteria, highlighting its potential in antimicrobial research (Marzi et al., 2019).

Corrosion Inhibition

Studies have explored the use of this compound as a corrosion inhibitor. Investigations using polarization and electrochemical impedance suggested that it could effectively inhibit corrosion, making it valuable in material science and engineering (John et al., 2017).

Synthesis of Nanomeric Compounds

This compound has been used in the synthesis of new nanomeric fused cyclic thiosemicarbazones. These compounds were explored for their voltammetric behavior and biocidal effect, showing potential in nanotechnology and biochemistry (Makki et al., 2014).